Cas no 2228996-44-7 (5-4-(propan-2-yl)cyclohexyl-1,2-oxazol-3-amine)

• Product Name: 5-4-(propan-2-yl)cyclohexyl-1,2-oxazol-3-amine
• CAS No: 2228996-44-7
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6000274
• PubChem ID: 165692476
• Update Time: 2025-10-29

5-4-(propan-2-yl)cyclohexyl-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-(propan-2-yl)cyclohexyl-1,2-oxazol-3-amine
• EN300-1745174
• 2228996-44-7
• 5-[4-(propan-2-yl)cyclohexyl]-1,2-oxazol-3-amine

• Inchi： 1S/C12H20N2O/c1-8(2)9-3-5-10(6-4-9)11-7-12(13)14-15-11/h7-10H,3-6H2,1-2H3,(H2,13,14)
• InChI Key： AZCVCFRTXHHAMI-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52Ų

Additional information on 5-4-(propan-2-yl)cyclohexyl-1,2-oxazol-3-amine

Introduction to 5-4-(propan-2-yl)cyclohexyl-1,2-oxazol-3-amine (CAS No. 2228996-44-7)

5-4-(propan-2-yl)cyclohexyl-1,2-oxazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228996-44-7, belongs to the oxazole class of heterocyclic compounds, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its cyclohexyl and propan-2-yl substituents, contribute to its unique chemical properties and make it a subject of interest for further exploration.

The oxazole ring in 5-4-(propan-2-yl)cyclohexyl-1,2-oxazol-3-amine is a key pharmacophore that interacts with biological targets in various ways. Oxazoles have been widely studied for their role in antimicrobial, anti-inflammatory, and anticonvulsant activities. The presence of the cyclohexyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. Additionally, the propan-2-yl side chain introduces a degree of flexibility, which may influence the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-4-(propan-2-yl)cyclohexyl-1,2-oxazol-3-amine with target proteins more accurately. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors involved in metabolic disorders and cancer pathways. For instance, preliminary virtual screening has identified potential binding sites on kinases and proteases that are relevant to targeted therapy approaches.

In vitro studies have begun to unravel the pharmacological profile of 5-4-(propan-2-yl)cyclohexyl-1,2-oxazol-3-am ine. Initial experiments indicate that this compound demonstrates moderate activity against several cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve disruption of signal transduction pathways that are critical for tumor growth and survival. Furthermore, the compound's ability to cross cell membranes efficiently suggests that it may be suitable for oral administration.

The synthesis of 5 -4-(propan - 2 - yl) cyc lohex yl - 1 , 2 - ox azol - 3 - am ine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the oxazole core with high yield and purity. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring a more sustainable approach to drug development.

The pharmacokinetic properties of 5 -4-(propan - 2 - yl) cyc lohex yl - 1 , 2 - ox azol - 3 - am ine are under active investigation. Preliminary data suggest that the compound exhibits good oral bioavailability and a reasonable half-life in preclinical models. This is crucial for determining its therapeutic window and potential for clinical translation. Additionally, metabolic stability studies have revealed that the molecule is susceptible to certain enzymatic degradation pathways, which may necessitate structural modifications to improve its durability in vivo.

One of the most exciting aspects of 5 -4-(propan - 2 - yl) cyc lohex yl - 1 , 2 - ox azol - 3 - am ine is its potential in combination therapy strategies. By pairing this compound with other agents that target different aspects of disease progression, researchers aim to achieve synergistic effects that could lead to more effective treatments. For example, combining it with chemotherapeutic drugs or immunomodulators might enhance overall therapeutic outcomes in cancer patients.

The regulatory landscape for novel pharmaceutical compounds like 5 -4-(propan - 2 - yl) cyc lohex yl - 1 , 2 - ox azol - 3 - am ine is stringent but well-established. Researchers must navigate rigorous preclinical testing phases before advancing to human clinical trials. These trials are designed to assess safety, efficacy, and dosing regimens in patient populations. The hope is that such efforts will eventually lead to regulatory approval and widespread availability for patients who need it most.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds like 5 –4-(propan – 2 – yl)cyclohexyl–1 , 2 – ox azol – 3 – am ine with greater precision. Innovations in synthetic chemistry and biotechnology are paving the way for next-generation therapeutics that are more targeted and less toxic than traditional treatments. This progress underscores the importance of continued research into novel compounds like this one.